Cas no 1806426-45-8 (2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole)
2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole
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- Inchi: 1S/C9H5Br2NO2/c10-4-7(13)5-1-2-6-8(3-5)14-9(11)12-6/h1-3H,4H2
- InChI Key: VYNGSWZXZZONIS-UHFFFAOYSA-N
- SMILES: BrC1=NC2C=CC(C(CBr)=O)=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 3.3
- Topological Polar Surface Area: 43.1
2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081000409-250mg |
2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole |
1806426-45-8 | 98% | 250mg |
$5,392.51 | 2022-03-31 | |
| Alichem | A081000409-500mg |
2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole |
1806426-45-8 | 98% | 500mg |
$7,401.48 | 2022-03-31 | |
| Alichem | A081000409-1g |
2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole |
1806426-45-8 | 98% | 1g |
$12,598.76 | 2022-03-31 |
2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole
Comprehensive Overview of 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole (CAS No. 1806426-45-8)
In the realm of organic chemistry and pharmaceutical research, 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole (CAS No. 1806426-45-8) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its benzo[d]oxazole core and bromoacetyl functional group, is widely utilized in the synthesis of advanced intermediates for drug discovery and material science applications. Its unique structural features make it a valuable building block for designing bioactive molecules and functional materials.
The growing demand for high-purity chemical reagents in medicinal chemistry has spotlighted compounds like 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole. Researchers frequently search for its synthetic routes, spectroscopic data, and applications in catalysis. Recent trends in AI-driven drug discovery and green chemistry have further amplified its relevance, as scientists explore sustainable methods to optimize its production and utilization.
One of the key advantages of 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole lies in its versatility. The presence of bromine atoms at strategic positions enables selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This aligns with the current focus on fragment-based drug design and click chemistry, where modular synthesis plays a central role.
From an analytical perspective, the compound's NMR spectra and mass spectrometry data are frequently discussed in academic forums. Laboratories often seek validated HPLC methods for its quantification, reflecting the emphasis on quality control in fine chemical manufacturing. Additionally, its potential role in photoluminescent materials has garnered attention, particularly in the development of OLEDs and sensors.
In conclusion, 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole (CAS No. 1806426-45-8) represents a multifaceted tool for modern chemists. Its applications span from pharmaceutical intermediates to advanced material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in synthetic organic chemistry.
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